Cas no 1247126-54-0 (tert-butyl N-(2-cyanoethyl)-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(2-cyanoethyl)-N-(propan-2-yl)carbamate
• CAS No: 1247126-54-0
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD16053898
• CID: 4580364
• PubChem ID: 61585876
• Update Time: 2025-06-13

tert-butyl N-(2-cyanoethyl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-cyanoethyl)-N-(propan-2-yl)carbamate
• tert-butyl N-(2-cyanoethyl)-N-propan-2-ylcarbamate

• MDL： MFCD16053898
• Inchi： 1S/C11H20N2O2/c1-9(2)13(8-6-7-12)10(14)15-11(3,4)5/h9H,6,8H2,1-5H3
• InChI Key： YKEWOOAZAFRMEX-UHFFFAOYSA-N
• SMILES： O(C(N(CCC#N)C(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 258
• XLogP3: 1.6
• Topological Polar Surface Area: 53.3

Additional information on tert-butyl N-(2-cyanoethyl)-N-(propan-2-yl)carbamate

Professional Introduction to Compound with CAS No. 1247126-54-0 and Product Name: tert-butyl N-(2-cyanoethyl)-N-(propan-2-yl)carbamate

The compound with CAS No. 1247126-54-0 and the product name tert-butyl N-(2-cyanoethyl)-N-(propan-2-yl)carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biochemical and medicinal contexts.

In recent years, the demand for specialized intermediates in pharmaceutical synthesis has surged, driven by the need for more efficient and targeted therapeutic agents. The tert-butyl N-(2-cyanoethyl)-N-(propan-2-yl)carbamate molecule, with its distinctive carbamate functional group, serves as a versatile building block in the development of novel drugs. The tert-butyl moiety enhances stability, while the cyanoethyl and propan-2-yl substituents contribute to specific reactivity patterns, making this compound a valuable asset in synthetic chemistry.

Current research in medicinal chemistry increasingly emphasizes the importance of optimizing drug candidates for improved pharmacokinetic profiles. The CAS No. 1247126-54-0 identifier ensures precise identification and traceability, which are critical for regulatory compliance and reproducibility in scientific studies. The compound’s structural features have been leveraged in the design of molecules targeting neurological disorders, where precise control over molecular weight and solubility is paramount.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in constructing complex scaffolds that mimic natural products with potent biological activity. For instance, derivatives of tert-butyl N-(2-cyanoethyl)-N-(propan-2-yl)carbamate have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to modify this core structure allows researchers to fine-tune properties such as binding affinity and metabolic stability.

The pharmaceutical industry has also explored the use of this compound in developing vaccines and immunomodulators. The carbamate group’s ability to interact with biological targets makes it an ideal candidate for designing molecules that can modulate immune responses without excessive toxicity. Preliminary data suggest that certain analogs exhibit promising activity against viral infections by interfering with viral replication mechanisms.

From a synthetic chemistry perspective, tert-butyl N-(2-cyanoethyl)-N-(propan-2-yl)carbamate offers a unique platform for exploring new reaction pathways. Its reactivity profile has been exploited in cross-coupling reactions, which are fundamental to modern drug synthesis. These reactions enable the formation of carbon-carbon bonds under mild conditions, facilitating the assembly of complex molecular architectures. The compound’s stability under various reaction conditions further enhances its appeal as a synthetic intermediate.

The environmental impact of pharmaceutical manufacturing is another area where this compound has shown promise. By serving as a more efficient intermediate, it can help reduce waste and energy consumption during drug synthesis. This aligns with global efforts to develop greener chemical processes, ensuring that pharmaceutical production remains sustainable while meeting increasing demand.

Future research directions may focus on expanding the scope of applications for CAS No. 1247126-54-0 and its derivatives. Advances in computational chemistry could further optimize molecular design, enabling the rapid screening of potential drug candidates. Additionally, collaborations between academia and industry may accelerate the translation of laboratory findings into clinical applications.

In conclusion, tert-butyl N-(2-cyanoethyl)-N-(propan-2-yl)carbamate represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and versatile reactivity make it indispensable for researchers developing new therapeutic agents. As scientific understanding evolves, this compound will undoubtedly continue to play a pivotal role in advancing treatments for a wide range of diseases.